Cas no 19219-99-9 (5-chloro-2-methyl-1,3-benzoxazole)

• Product Name: 5-chloro-2-methyl-1,3-benzoxazole
• CAS No: 19219-99-9
• MF: C₈H₆ClNO
• MW: 167.592340946198
• MDL: MFCD00022850
• CID: 51249
• PubChem ID: 87566293
• Update Time: 2025-05-21

5-chloro-2-methyl-1,3-benzoxazole Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2-methylbenzo[d]oxazole
• 5-Chloro-2-methylbenzoxazole
• 2-METHYL-5-CHLORO BENZOXAZOLE
• 5-chloro-2-methyl-1,3-benzoxazole
• 5-Chlor-2-methyl-benzoxazol
• 5-chloro-2-methyl-benzooxazole
• BENZOXAZOLE,5-CHLORO-2-METHYL
• EINECS 242-888-4
• 2-Methyl-5-chloro
• Chloro-2-methylbenzoxazole
• 2-METHY-5-CHLOROBENZOXAZOLE
• 2-methyl-5-chlor bezoxazole
• 5 CHLORO 2-METHYL BENZOXAZOL
• 5-Chloro-2-methylbenzooxazole
• 7-Chloro-2-Mercato Benzoxazole
• Benzoxazole, 5-chloro-2-methyl-
• 2-Methyl-5-chlorobenzoxazole
• F9995-0073
• NSC26192
• DS-14318
• 5--chloro-2--methylbenzoxazole
• V7UKW326CZ
• DTXSID8051831
• 5-chloro2-methylbenzoxazole
• InChI=1/C8H6ClNO/c1-5-10-7-4-6(9)2-3-8(7)11-5/h2-4H,1H
• 2-27-00-00020 (Beilstein Handbook Reference)
• 5-chloro-2-methyl-1,3-benzoxazole;5-Chloro-2-methylbenzo[d]oxazole
• AKOS000120966
• F14854
• 19219-99-9
• C1276
• VU0422105-2
• FT-0620270
• A813547
• NS00026270
• SCHEMBL353166
• EN300-21031
• W-107721
• NSC 26192
• AC-4803
• BRN 0120800
• CS-W010795
• 5-Chloro-2-methyl-1,3-benzoxazole #
• Z104486454
• MFCD00022850
• NSC-26192
• DTXCID9030387
• DB-029122
• STL367707

• MDL： MFCD00022850
• Inchi： 1S/C8H6ClNO/c1-5-10-7-4-6(9)2-3-8(7)11-5/h2-4H,1H3
• InChI Key： HJCIGAUHTJBHBQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)N=C(C)O2

Computed Properties

• Exact Mass: 167.01400
• Monoisotopic Mass: 167.014
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.8
• Topological Polar Surface Area: 26A^2

Experimental Properties

• Color/Form: Clear oily liquid or white crystals
• Density: 1.2295 (rough estimate)
• Melting Point: 55.0 to 58.0 deg-C
• Boiling Point: 220°C(lit.)
• Flash Point: 99.9 °C
• Refractive Index: 1.5430 (estimate)
• PSA: 26.03000
• LogP: 2.78960
• Solubility: Uncertain

5-chloro-2-methyl-1,3-benzoxazole Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：UN 1759 8/PG 2
• WGK Germany：3
• Hazard Category Code： R36/37/38
• Safety Instruction： S26-S27-S36/37/39-S45-S36/39
• RTECS：DM4790000
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：8
• HazardClass：8
• PackingGroup：III
• Storage Condition：Sealed in dry,2-8°C
• Risk Phrases：R36/37/38
• Packing Group：III
• Safety Term：8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles

Additional information on 5-chloro-2-methyl-1,3-benzoxazole

Introduction to 5-Chloro-2-Methyl-1,3-Benzoxazole (CAS No. 19219-99-9)

5-Chloro-2-methyl-1,3-benzoxazole, with the CAS number 19219-99-9, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound belongs to the class of benzoxazoles, which are known for their unique chemical and biological properties. In this comprehensive introduction, we will delve into the structure, synthesis, applications, and recent research advancements of 5-chloro-2-methyl-1,3-benzoxazole.

The molecular formula of 5-chloro-2-methyl-1,3-benzoxazole is C₈H₆ClNO, and its molecular weight is approximately 167.59 g/mol. The compound features a benzene ring fused with an oxazole ring, with a chlorine atom at the 5-position and a methyl group at the 2-position. This specific arrangement of functional groups imparts unique chemical reactivity and biological activity to the molecule.

The synthesis of 5-chloro-2-methyl-1,3-benzoxazole can be achieved through various methods. One common approach involves the cyclization of 2-amino-4-chlorobenzoic acid with an appropriate electrophile, such as a methyl halide, under suitable conditions. Another method involves the reaction of 4-chloro-o-toluidine with an acid chloride in the presence of a base. These synthetic routes have been optimized to achieve high yields and purity, making 5-chloro-2-methyl-1,3-benzoxazole readily available for research and industrial applications.

In the realm of medicinal chemistry, 5-chloro-2-methyl-1,3-benzoxazole has shown promise as a scaffold for the development of novel therapeutic agents. Recent studies have explored its potential as an inhibitor of various enzymes and receptors. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of 5-chloro-2-methyl-1,3-benzoxazole exhibited potent inhibitory activity against protein kinases involved in cancer progression. This finding highlights the potential of this compound as a lead structure for anticancer drug discovery.

Beyond its medicinal applications, 5-chloro-2-methyl-1,3-benzoxazole has also found utility in materials science. Its rigid molecular structure and electronic properties make it suitable for use in organic electronics and optoelectronics. Research published in Advanced Materials demonstrated that derivatives of 5-chloro-2-methyl-1,3-benzoxazole could be used to fabricate high-performance organic field-effect transistors (OFETs) and organic light-emitting diodes (OLEDs). These findings underscore the versatility and potential of this compound in advanced technological applications.

The environmental impact and safety profile of 5-chloro-2-methyl-1,3-benzoxazole are also important considerations. Studies have shown that this compound exhibits low toxicity and environmental persistence when used under controlled conditions. However, proper handling and disposal practices are essential to minimize any potential risks associated with its use.

In conclusion, 5-chloro-2-methyl-1,3-benzoxazole (CAS No. 19219-99-9) is a multifaceted compound with significant potential in both medicinal chemistry and materials science. Its unique chemical structure and properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new applications and optimize its use, 5-chloro-2-methyl-1,3-benzoxazole is poised to play an increasingly important role in various scientific and industrial fields.